rac-tert-butyl (2R,3S)-3-amino-2-cyclopropylpyrrolidine-1-carboxylate, trans
Overview
Description
Rac-tert-butyl (2R,3S)-3-amino-2-cyclopropylpyrrolidine-1-carboxylate, trans (abbreviated as RTB-ACP) is a synthetic organic compound belonging to the class of compounds known as cyclopropyl amino carboxylates. It is a colorless, odorless, crystalline solid with a molecular formula of C13H20N2O2. RTB-ACP is widely used in scientific research due to its unique properties, including its ability to form stable complexes with metal ions, its high solubility in water, and its low toxicity.
Scientific Research Applications
RTB-ACP has a variety of applications in scientific research, including its use as a ligand in metal-based catalysts, as a chelating agent for metal ions, and as a substrate for enzymes. It has also been used to study the structure and function of proteins, as well as to study the interactions between metal ions and proteins.
Mechanism of Action
RTB-ACP acts as a chelating agent, forming complexes with metal ions. These complexes are stabilized by the formation of hydrogen bonds and van der Waals forces between the metal ion and the amine and carboxyl groups of the RTB-ACP molecule. These complexes are often more stable than the metal ion alone, allowing for the study of metal ion-protein interactions.
Biochemical and Physiological Effects
RTB-ACP has been used to study the structure and function of proteins, as well as to study the interactions between metal ions and proteins. It has also been used in the synthesis of other compounds, such as peptides, which can have a variety of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The main advantages of using RTB-ACP in laboratory experiments are its high solubility in water, its low toxicity, and its ability to form stable complexes with metal ions. The main limitation is that it is a relatively expensive compound, which can limit its use in some experiments.
Future Directions
Some potential future directions for the use of RTB-ACP include its use in the synthesis of other compounds, such as peptides; its use in the study of metal ion-protein interactions; its use in the development of new catalysts; and its use as a chelating agent for metal ions. Additionally, further research could be done to explore its potential applications in drug development and delivery.
Synthesis Methods
RTB-ACP can be synthesized using a two-step process. In the first step, a 2-cyclopropylpyrrolidine-1-carboxylic acid is reacted with tert-butyl isocyanide in the presence of a base, such as pyridine, to form an intermediate compound. In the second step, this intermediate compound is reacted with an amine, such as triethylamine, to form RTB-ACP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (2R,3S)-3-amino-2-cyclopropylpyrrolidine-1-carboxylate, trans involves the protection of the amine group, followed by the addition of the cyclopropyl group and the carboxylate group. The final step involves the removal of the protecting group to obtain the desired compound.", "Starting Materials": [ "tert-butyl 2-oxocyclopropanecarboxylate", "2R,3S-dibenzyl-3-amino-2-cyclopropylpyrrolidine-1-carboxylate", "triethylamine", "diisopropylcarbodiimide", "acetic anhydride", "methanol", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 2R,3S-dibenzyl-3-amino-2-cyclopropylpyrrolidine-1-carboxylate with acetic anhydride and triethylamine to obtain the corresponding N-acetyl derivative.", "Step 2: Addition of the cyclopropyl group by reacting the N-acetyl derivative with tert-butyl 2-oxocyclopropanecarboxylate in the presence of diisopropylcarbodiimide to obtain the corresponding cyclopropyl derivative.", "Step 3: Addition of the carboxylate group by reacting the cyclopropyl derivative with methanol and hydrochloric acid to obtain the corresponding methyl ester. The methyl ester is then treated with sodium hydroxide to obtain the corresponding carboxylate salt.", "Step 4: Removal of the protecting group by reacting the carboxylate salt with sodium hydroxide and water to obtain the desired compound rac-tert-butyl (2R,3S)-3-amino-2-cyclopropylpyrrolidine-1-carboxylate, trans." ] } | |
CAS RN |
2102853-20-1 |
Product Name |
rac-tert-butyl (2R,3S)-3-amino-2-cyclopropylpyrrolidine-1-carboxylate, trans |
Molecular Formula |
C12H22N2O2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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